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Compound of Interest

Compound Name:
4-((2-Hydroxyethyl)amino)-3-

nitrophenol

Cat. No.: B1310075 Get Quote

An In-Depth Technical Guide to 4-((2-
Hydroxyethyl)amino)-3-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties,

characterization, and relevant experimental protocols for 4-((2-Hydroxyethyl)amino)-3-
nitrophenol. It is intended to serve as a technical resource for professionals in research and

drug development.

Chemical and Physical Properties
4-((2-Hydroxyethyl)amino)-3-nitrophenol, with CAS number 65235-31-6, is an aromatic

phenol compound.[1] It is recognized for its use as an intermediate in the synthesis of various

dyes, drugs, and pharmaceutical compounds.[2][3][4] Its primary application in cosmetics is as

a hair dye colorant in both semi-permanent and permanent formulations.[5]

The key physicochemical properties are summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1310075?utm_src=pdf-interest
https://www.benchchem.com/product/b1310075?utm_src=pdf-body
https://www.benchchem.com/product/b1310075?utm_src=pdf-body
https://www.benchchem.com/product/b1310075?utm_src=pdf-body
https://www.benchchem.com/product/b1310075?utm_src=pdf-body
https://www.benchchem.com/product/b1310075?utm_src=pdf-body
https://www.lookchem.com/casno65235-31-6.html
https://www.chembk.com/en/chem/4-((2-Hydroxyethyl)Amino)-3-Nitrophenol
https://www.nordmann.global/en/products/4-2-hydroxyethyl-amino-3-nitrophenol
https://www.chembk.com/en/chem/4-[(2-hydroxyethyl)amino]-3-nitrophenol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4404729.htm?N=United%20States
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₀N₂O₄ [1][2][6]

Molecular Weight 198.18 g/mol [1][2][6]

Appearance
Dark red or yellow to orange

crystalline powder
[1][2]

Melting Point 142-146 °C [1][2][5]

Boiling Point
446.3 °C at 760 mmHg

(Predicted)
[1][5]

Density 1.488 g/cm³ (Predicted) [1][5]

Flash Point 223.7 °C [1]

pKa 9.31 ± 0.14 (Predicted) [1][2][5]

Solubility

Soluble in water and ethanol;

slightly soluble in ether and

chloroform.

[2][4]

Storage

Keep in a dark, dry, and cool

place with the container tightly

sealed.

[1][5][7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 4-((2-
Hydroxyethyl)amino)-3-nitrophenol are crucial for its application in research and

development.

Synthesis Protocol
A common method for the preparation of 4-((2-Hydroxyethyl)amino)-3-nitrophenol involves a

multi-step chemical synthesis.[2][4]

Objective: To synthesize 3-Nitro-N-(2-Hydroxyethyl)-4-Aminophenol.

Methodology:
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Catalytic Hydrogenation: 2-Nitrophenol is subjected to catalytic hydrogenation using ethyl

carbamate and hydrocyanic acid. This initial step aims to reduce the nitro group.

Reaction with 2-Chloroethanol: The intermediate product from the hydrogenation step is then

reacted with 2-chloroethanol. This reaction introduces the (2-hydroxyethyl)amino group to

the aromatic ring, yielding the final product, 4-((2-Hydroxyethyl)amino)-3-nitrophenol.[2][4]

Purification: The final product should be purified using appropriate techniques such as

recrystallization or column chromatography to achieve the desired purity for analytical or

further use.
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Synthesis Workflow

Starting Materials

Reaction Steps

Final Product

2-Nitrophenol

Catalytic Hydrogenation

Ethyl Carbamate & Hydrocyanic Acid 2-Chloroethanol

Reaction with 2-Chloroethanol

4-((2-Hydroxyethyl)amino)-3-nitrophenol
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LC-MS/MS Analytical Workflow

Sample Preparation

Instrumental Analysis

Method Validation

Data Processing

Prepare Sample, Standards,
and Quality Controls

Liquid Chromatography
(e.g., Agilent 1290)

Tandem Mass Spectrometry
(e.g., API 4000)

Linearity Accuracy & Precision LLOQ Determination

Quantitation of Analyte
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Safety & Handling Protocol

Personal Protective Equipment Handling Procedures Storage Conditions

Core Safety Principle

Protective Gloves Protective Clothing Eye/Face Protection Use in Well-Ventilated Area Avoid Skin/Eye Contact No Eating/Drinking/Smoking Wash Thoroughly After Use Cool, Dry, Dark Place Tightly Sealed Container Away from Oxidizing Agents

Minimize Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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